Cas no 1483837-83-7 ([1-(Methoxymethyl)cyclopentyl]methanesulfonamide)

• Product Name: [1-(Methoxymethyl)cyclopentyl]methanesulfonamide
• CAS No: 1483837-83-7
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 5824762
• PubChem ID: 65002951
• Update Time: 2025-06-09

[1-(Methoxymethyl)cyclopentyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS014334987
• 1483837-83-7
• [1-(methoxymethyl)cyclopentyl]methanesulfonamide
• EN300-4248528
• [1-(Methoxymethyl)cyclopentyl]methanesulfonamide

• Inchi： 1S/C8H17NO3S/c1-12-6-8(4-2-3-5-8)7-13(9,10)11/h2-7H2,1H3,(H2,9,10,11)
• InChI Key： RFRHWTSXYGLYMC-UHFFFAOYSA-N
• SMILES： S(CC1(COC)CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on [1-(Methoxymethyl)cyclopentyl]methanesulfonamide

Introduction to [1-(Methoxymethyl)cyclopentyl]methanesulfonamide (CAS No. 1483837-83-7)

[1-(Methoxymethyl)cyclopentyl]methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1483837-83-7, belongs to a class of molecules that exhibit unique chemical properties, making it a subject of interest for various applications in medicinal chemistry. The structural features of this compound, particularly the presence of a cyclopentyl ring and a methanesulfonamide moiety, contribute to its distinctive reactivity and potential biological activity.

The cyclopentyl ring is a key structural element in [1-(Methoxymethyl)cyclopentyl]methanesulfonamide, providing a rigid scaffold that can influence the compound's interactions with biological targets. This structural motif is commonly found in biologically active molecules due to its ability to stabilize certain conformations and enhance binding affinity. The methanesulfonamide group, on the other hand, introduces a polar region to the molecule, which can facilitate interactions with polar biological targets such as proteins and enzymes.

Recent research has highlighted the potential of [1-(Methoxymethyl)cyclopentyl]methanesulfonamide in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural features can exhibit inhibitory effects on various enzymatic targets, making them promising candidates for drug discovery. The methanesulfonamide moiety, in particular, has been shown to be a versatile pharmacophore in the design of bioactive molecules due to its ability to engage in hydrogen bonding and ionic interactions with biological targets.

In addition to its pharmacological potential, [1-(Methoxymethyl)cyclopentyl]methanesulfonamide has been investigated for its role in chemical synthesis. The compound serves as a valuable intermediate in the preparation of more complex molecules, allowing researchers to explore new chemical pathways and develop innovative synthetic strategies. Its reactivity and stability make it an ideal candidate for use in multi-step synthetic processes, where precise control over reaction conditions is essential.

The synthesis of [1-(Methoxymethyl)cyclopentyl]methanesulfonamide involves several key steps that highlight the compound's complexity and the expertise required for its preparation. The cyclopentyl ring is typically introduced through cyclization reactions, while the methanesulfonamide group is incorporated via nucleophilic substitution or other coupling reactions. These synthetic steps require careful optimization to ensure high yields and purity, underscoring the importance of meticulous experimental design in pharmaceutical chemistry.

Advances in computational chemistry have also contributed to our understanding of [1-(Methoxymethyl)cyclopentyl]methanesulfonamide's properties. Molecular modeling studies have provided insights into the compound's binding modes and interaction energies with potential biological targets. These computational approaches complement experimental data and enable researchers to predict the efficacy and selectivity of drug candidates more accurately. By integrating experimental and computational methods, scientists can accelerate the discovery process and identify promising compounds for further development.

The pharmacological evaluation of [1-(Methoxymethyl)cyclopentyl]methanesulfonamide has revealed several interesting findings. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead molecule for drug development. Further investigation into its mechanism of action has provided valuable insights into how it interacts with biological systems at the molecular level. These findings are crucial for designing more effective drugs that can modulate specific biological pathways.

Future research directions for [1-(Methoxymethyl)cyclopentyl]methanesulfonamide include exploring its derivatives and analogs to enhance its pharmacological properties. By modifying specific structural features, researchers can optimize potency, selectivity, and pharmacokinetic profiles. Additionally, investigating new synthetic routes could improve the efficiency and scalability of producing this compound, making it more accessible for industrial applications.

The impact of [1-(Methoxymethyl)cyclopentyl]methanesulfonamide on pharmaceutical research extends beyond its immediate applications. It serves as a model compound for studying the effects of cyclopentyl-containing molecules on biological systems. This knowledge can be applied to develop new therapeutic strategies and improve existing treatments for various diseases. The compound's versatility and potential make it a valuable asset in the ongoing quest to discover novel drugs that address unmet medical needs.